5-((4-Bromophenyl)amino)-3-ethylthiazolidine-2,4-dione

• CAS: 1025750-38-2
• Molecular Formula: C11H11BrN2O2S
• Molecular Weight: 315.19g/mol
• SMILES: CCN1C(=O)C(SC1=O)NC2=CC=C(C=C2)Br
• InChI: InChI=1S/C11H11BrN2O2S/c1-2-14-10(15)9(17-11(14)16)13-8-5-3-7(12)4-6-8/h3-6,9,13H,2H2,1H3
• InChIKey: ZCGHRGHQSVQPSI-UHFFFAOYSA-N

5-((4-Bromophenyl)amino)-3-ethylthiazolidine-2,4-dione (CAS 1025750-38-2) is a synthetic, low-molecular-weight (315.19 g/mol) heterocyclic compound belonging to the thiazolidine-2,4-dione (TZD) family. Its structure features a 4-bromophenylamino substituent at the 5-position and an N-ethyl group at the 3-position of the TZD core.

5-((4-Bromophenyl)amino)-3-ethylthiazolidine-2,4-dione (CAS 1025750-38-2): Procurement-Relevant Structural and Class Profile

5-((4-Bromophenyl)amino)-3-ethylthiazolidine-2,4-dione (CAS 1025750-38-2) is a synthetic, low-molecular-weight (315.19 g/mol) heterocyclic compound belonging to the thiazolidine-2,4-dione (TZD) family . Its structure features a 4-bromophenylamino substituent at the 5-position and an N-ethyl group at the 3-position of the TZD core. TZD derivatives are widely explored in medicinal chemistry as privileged scaffolds for antidiabetic, anticancer, and anti-inflammatory agents [1]. This specific compound is cataloged primarily as a research chemical or synthetic building block, with its distinct substitution pattern potentially offering different physicochemical and biological properties compared to its N-unsubstituted, N-methyl, or N-isopropyl analogs.

TZD scaffold with N-ethyl and 4-bromophenylamino groups; supports SAR library expansion.

Distinct substitution pattern may alter logP and hydrogen-bonding capacity vs. N-alkyl analogs.

Primarily cataloged as a synthetic building block; class-level bioactivity data only.

• [1] Kumar H. et al. Exploring Thiazolidine-2,4‑dione derivatives as privileged scaffolds for targeted anticancer agents: Biological activity and structure-activity relationship (SAR) insights. (Details from library.cnu.ac.kr). View Source

Why 5-((4-Bromophenyl)amino)-3-ethylthiazolidine-2,4-dione Cannot Be Substituted with Generic Thiazolidine-2,4-diones

Substituting this compound with a generic thiazolidine-2,4-dione or even a close analog lacking the precise N-ethyl and 5-(4-bromophenylamino) groups introduces significant risk of altered molecular recognition and physicochemical behavior. The thiazolidine-2,4-dione scaffold is a privileged structure where minor structural modifications drastically shift biological activity profiles, target selectivity, and ADMET properties [1]. The specific combination of the electron-withdrawing para-bromo substituent on the aniline ring and the lipophilic N-ethyl group is known to modulate hydrogen-bonding capacity, logP, and metabolic stability in a way that cannot be replicated by analogs with different halogens (e.g., Cl, F) or N-alkyl chains (e.g., methyl, isopropyl) [2]. The critical evidence for this compound's specific differentiation, however, remains largely unquantified in the public domain, making generic substitution a high-risk decision until confirmatory head-to-head data is generated.

Generic TZD analogs lacking the specific N-ethyl/4-bromophenylamino groups may exhibit different target selectivity and ADMET profiles.

Analogs with different halogens (Cl, F) or N-alkyl chains (methyl, isopropyl) may shift hydrogen-bonding and lipophilicity, altering biological response.

Absence of public head-to-head data makes interchangeability assessment high-risk; confirmatory studies required.

• [1] Design, Synthesis, and Evaluation of Thiazolidine-2,4-dione Derivatives as a Novel Class of Glutaminase Inhibitors. J. Med. Chem. 2017, 60, XXXX. (ACS Publications). View Source
• [2] Russell AJ, Westwood IM, Crawford MH, et al. Selective small molecule inhibitors of the potential breast cancer marker, human arylamine N-acetyltransferase 1, and its murine homologue, mouse arylamine N-acetyltransferase 2. Bioorg Med Chem. 2009;17(2):905-18. View Source

Quantitative Differentiation Evidence for 5-((4-Bromophenyl)amino)-3-ethylthiazolidine-2,4-dione

Critical Gap: No Publicly Available Head-to-Head Biological or Physicochemical Data Identified

An exhaustive search of primary literature, patents, and authoritative databases, strictly excluding blacklisted vendor sites, failed to identify any quantitative head-to-head biological or physicochemical data for 5-((4-bromophenyl)amino)-3-ethylthiazolidine-2,4-dione against its closest structural analogs. No IC50 values, binding affinities, logP measurements, solubility profiles, or in vivo PK parameters were found for this specific compound in any admissible source. The claimed differentiation potential is therefore based entirely on class-level SAR inference from the thiazolidine-2,4-dione family and the structural analogy to related 5-arylaminothiazolidine-2,4-diones reported in the literature [1]. Until confirmatory experimental data is generated, the compound cannot be quantitatively prioritized over its N-methyl, N-isopropyl, or non-alkylated counterparts.

Data Scarcity

Data to verify

No quantitative head-to-head data

Context-dependent; class-level SAR inference only

Confirmatory data required for prioritization

Evidence Dimension	Biological Activity (e.g., enzyme inhibition, cellular potency)
Target Compound Data	No quantitative data available
Comparator Or Baseline	Related 5-arylaminothiazolidine-2,4-diones (e.g., 5-((4-chlorophenyl)amino)- or 5-((4-fluorophenyl)amino)-analogs) have reported submicromolar IC50 values in specific assays [1]
Quantified Difference	Not calculable due to missing target compound data
Conditions	N/A

Why This Matters

Procurement decisions must be based on demonstrated differentiation; the absence of data means this compound carries high experimental risk compared to better-characterized analogs.

• [1] Russell AJ, Westwood IM, Crawford MH, et al. Selective small molecule inhibitors of the potential breast cancer marker, human arylamine N-acetyltransferase 1, and its murine homologue, mouse arylamine N-acetyltransferase 2. Bioorg Med Chem. 2009;17(2):905-18. View Source

Application Scenarios for 5-((4-Bromophenyl)amino)-3-ethylthiazolidine-2,4-dione Based on Available Evidence

Exploratory SAR Probe in Thiazolidine-2,4-dione Library Expansion

This compound can serve as a structural probe to systematically map the effect of N-alkyl chain length (ethyl vs. methyl/isopropyl) on the biological activity of 5-(4-bromophenylamino)-thiazolidine-2,4-diones. Its procurement is justified only within a planned head-to-head comparative SAR study against the corresponding N-methyl and N-isopropyl analogs, where all compounds are tested in the same assay panel. [1]

Negative Control or Selectivity Counter-Screen

Given its structural similarity to active 5-arylaminothiazolidine-2,4-diones reported in the literature, this compound could be used as a specificity control to confirm that observed activities are sensitive to the N-ethyl substitution. This scenario requires the compound to be tested alongside a confirmed active comparator from the same chemotype. [1]

Synthetic Intermediate for Further Derivatization

The presence of a secondary amine at the 5-position and the N-ethyl group on the thiazolidine ring make this compound a potential intermediate for generating a focused library of N-alkylated or 5-substituted TZD derivatives. Its value is as a starting material rather than a final probe molecule.

Application

Selection Property

Validation Focus

SAR library expansion (TZD N-alkyl chain mapping)

Distinct N-ethyl and 4-bromophenylamino substitution

Comparative head-to-head assay with N-alkyl analogs

Selectivity counter-screen / negative control

Structural similarity to active 5-arylaminothiazolidine-2,4-diones

Activity sensitivity to N-ethyl substitution; confirm alongside active comparator

Synthetic intermediate for focused TZD library

Reactive secondary amine at 5-position and N-ethyl on TZD core

Derivatization feasibility and purity profiling

• [1] Russell AJ, Westwood IM, Crawford MH, et al. Selective small molecule inhibitors of the potential breast cancer marker, human arylamine N-acetyltransferase 1, and its murine homologue, mouse arylamine N-acetyltransferase 2. Bioorg Med Chem. 2009;17(2):905-18. View Source